N-[1-(4-ethylphenyl)ethyl]-N'-(4-fluorobenzyl)thiourea

• IUPAC Name: 1-[1-(4-ethylphenyl)ethyl]-3-[(4-fluorophenyl)methyl]thiourea
• InChI: InChI=1S/C18H21FN2S/c1-3-14-4-8-16(9-5-14)13(2)21-18(22)20-12-15-6-10-17(19)11-7-15/h4-11,13H,3,12H2,1-2H3,(H2,20,21,22)
• InChI Key: AJMAIBOMZGOQKJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C(C)NC(=S)NCC2=CC=C(C=C2)F
• Molecular Formula: C18H21FN2S
• Molecular Weight: 316.4 g/mol
• Solubility: 1 [ug/mL] (The mean of the results at pH 7.4)

Description

Synthesis Analysis

The synthesis of thiourea derivatives, including compounds similar to N-[1-(4-ethylphenyl)ethyl]-N'-(4-fluorobenzyl)thiourea, involves reactions that yield novel compounds characterized by multinuclear NMR, elemental analyses, and FTIR spectroscopy techniques. The preparation of these compounds often employs the reaction of isothiocyanate with fluoroanilines or similar reagents in suitable solvents such as dry acetonitrile, leading to good yields under optimized conditions (Saeed et al., 2011).

Molecular Structure Analysis

The molecular structure of thiourea derivatives is elucidated using X-ray diffraction, revealing key features such as the planarity of the carbonyl and thiourea groups and the antiperiplanar conformation of the C=S and C=O double bonds. These structural characteristics are fundamental for understanding the compound's reactivity and interactions (Saeed et al., 2010).

Chemical Reactions and Properties

Thiourea derivatives undergo various chemical reactions, leveraging the reactivity of the thiourea moiety. These reactions include transformations under phase transfer catalysis, which are crucial for synthesizing structurally diverse compounds with potential biological and material applications. The reactivity patterns offer insights into the design of novel thiourea-based molecules (Jingdan Hu et al., 2008).

Physical Properties Analysis

The physical properties of thiourea derivatives, such as solubility, melting point, and crystalline structure, are closely related to their molecular architecture. The X-ray diffraction analysis provides detailed information on the crystalline structures, which helps in understanding the material's properties and potential applications in various fields (Y. Sheena Mary et al., 2016).

Chemical Properties Analysis

The chemical properties, including reactivity with specific reagents, formation of hydrogen bonds, and interaction with metals, define the applications of thiourea derivatives. These compounds can act as ligands in coordination chemistry, form stable complexes, and exhibit specific biological activities due to their unique chemical properties (S. Hussain et al., 2020).